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Compound of Interest

Compound Name: 2-Ethylbutyryl chloride

Cat. No.: B1582483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Ethylbutyryl chloride (also

known as 2-ethylbutanoyl chloride), a key building block in organic synthesis, particularly in the

development of novel pharmaceutical agents. This document details its commercial availability

and typical purity levels, alongside a detailed experimental protocol for its synthesis and

purification.

Commercial Availability and Purity
2-Ethylbutyryl chloride is readily available from a variety of chemical suppliers, catering to

both research and bulk-scale needs. The compound is typically offered at purities of 97% and

99%, with the higher purity grade being suitable for applications with stringent quality

requirements. Below is a summary of offerings from prominent suppliers.
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Supplier
Product
Name

CAS
Number

Purity (%)
Physical
Form

Additional
Information

Sigma-

Aldrich

2-Ethylbutyryl

chloride
2736-40-5 97 Liquid

Refractive

index n20/D

1.425 (lit.),

Boiling point

137-139 °C

(lit.)[1][2]

Thermo

Scientific

2-Ethylbutyryl

chloride
2736-40-5 99 Liquid

Part of the

Acros

Organics

portfolio.[3]

A2B Chem
2-Ethylbutyryl

chloride
2736-40-5 97 -

For research

use only.[4]

ECHEMI
2-Ethylbutyryl

chloride
2736-40-5 97, 98, 99 Liquid

Lists multiple

suppliers

from China.

[5]

Synthesis of 2-Ethylbutyryl Chloride
The most common laboratory-scale synthesis of 2-Ethylbutyryl chloride involves the reaction

of 2-ethylbutyric acid with a chlorinating agent, such as thionyl chloride (SOCl₂) or oxalyl

chloride. The use of thionyl chloride is often preferred due to the gaseous nature of its

byproducts (SO₂ and HCl), which simplifies the purification of the desired acyl chloride.

Signaling Pathway: Conversion of 2-Ethylbutyric Acid to
2-Ethylbutyryl Chloride
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Caption: Reaction mechanism for the synthesis of 2-Ethylbutyryl chloride.

Experimental Protocol: Synthesis and Purification
This protocol is adapted from established procedures for the synthesis of acyl chlorides from

carboxylic acids using thionyl chloride.

Materials:

2-Ethylbutyric acid

Thionyl chloride (SOCl₂)

Anhydrous solvent (e.g., dichloromethane or toluene, optional)

Inert gas (e.g., Nitrogen or Argon)

Equipment:

Round-bottom flask

Reflux condenser
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Dropping funnel

Heating mantle

Magnetic stirrer and stir bar

Gas trap (for HCl and SO₂ neutralization)

Fractional distillation apparatus

Vacuum source

Procedure:

Reaction Setup:

In a fume hood, equip a dry round-bottom flask with a magnetic stir bar, a reflux

condenser, and a dropping funnel.

Ensure all glassware is thoroughly dried to prevent hydrolysis of the reagents and product.

Establish an inert atmosphere by flushing the apparatus with nitrogen or argon.

To the top of the reflux condenser, attach a gas trap containing a sodium hydroxide

solution to neutralize the evolved HCl and SO₂ gases.

Reaction:

Charge the round-bottom flask with 2-ethylbutyric acid.

Slowly add an excess of thionyl chloride (typically 1.5 to 2.0 molar equivalents) to the 2-

ethylbutyric acid via the dropping funnel with gentle stirring. The reaction can be

performed neat or in an anhydrous solvent.

After the initial exothermic reaction subsides, gently heat the mixture to reflux (the boiling

point of thionyl chloride is approximately 76 °C) using a heating mantle.
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Maintain the reflux for 1-2 hours, or until the evolution of gas ceases, indicating the

completion of the reaction.

Work-up and Purification:

Allow the reaction mixture to cool to room temperature.

Remove the excess thionyl chloride by distillation at atmospheric pressure.

The crude 2-Ethylbutyryl chloride is then purified by fractional distillation. The boiling

point of 2-Ethylbutyryl chloride is 137-139 °C at atmospheric pressure.[1] Collect the

fraction that distills within this range.

Experimental Workflow
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Caption: Experimental workflow for the synthesis of 2-Ethylbutyryl chloride.

Safety Considerations
2-Ethylbutyryl chloride is a corrosive and flammable liquid. It reacts with water and moisture,

releasing hydrogen chloride gas. All handling should be performed in a well-ventilated fume

hood, and appropriate personal protective equipment (PPE), including chemical-resistant
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gloves, safety goggles, and a lab coat, must be worn. Thionyl chloride is also highly toxic and

corrosive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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